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Compound of Interest

Compound Name: Benzyl hexanoate

Cat. No.: B1584606 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the proper disposal of benzyl hexanoate, a common fragrance and

flavor ingredient. Adherence to these procedures is critical for maintaining a safe laboratory

environment and minimizing environmental impact.

Key Safety and Physical Properties
Understanding the properties of benzyl hexanoate is the first step in safe handling and

disposal. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C₁₃H₁₈O₂

Molecular Weight 206.28 g/mol [1]

Boiling Point 270.00 °C @ 760.00 mm Hg[2]

Flash Point 221.00 °F (105.00 °C)[2]

CAS Number 6938-45-0[3]

Storage Class 10 - Combustible liquids
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The proper disposal of benzyl hexanoate involves a multi-step process that ensures the safety

of laboratory personnel and compliance with environmental regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling benzyl hexanoate, ensure appropriate personal protective equipment is worn.

This includes:

Chemical-impermeable gloves

Safety goggles or face shield

Laboratory coat

Step 2: Waste Segregation and Collection

Uncontaminated Benzyl Hexanoate: If the benzyl hexanoate is pure and unused, it should

be collected in a designated, properly labeled, and sealed container.

Contaminated Benzyl Hexanoate: If the benzyl hexanoate is contaminated with other

substances, it must be treated as hazardous waste. Collect it in a separate, labeled, and

sealed container. Do not mix with other waste streams unless compatibility has been

confirmed.

Contaminated Labware and Materials: Any materials, such as paper towels or pipette tips,

that come into contact with benzyl hexanoate should be collected in a designated

hazardous waste container.

Step 3: Disposal of Liquid Benzyl Hexanoate

The primary recommended disposal method for liquid benzyl hexanoate is through a licensed

chemical destruction facility.[3] This typically involves controlled incineration with flue gas

scrubbing to neutralize harmful byproducts.[3]

Important Considerations:

Do NOT discharge to sewer systems.[3] This can have adverse effects on aquatic life and

interfere with wastewater treatment processes.
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Do NOT contaminate water, foodstuffs, feed, or seed during storage or disposal.[3]

Step 4: Disposal of Empty Containers

Empty containers that held benzyl hexanoate must also be handled properly to remove

residual chemicals.

Triple Rinse: Containers should be triple rinsed with a suitable solvent (e.g., ethanol or

acetone). The rinsate should be collected and disposed of as hazardous waste.

Recycling or Reconditioning: After triple rinsing, the container can be offered for recycling or

reconditioning.[3]

Puncturing: Alternatively, the packaging can be punctured to render it unusable for other

purposes and then disposed of in a sanitary landfill.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of benzyl
hexanoate.
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Caption: Logical workflow for benzyl hexanoate disposal.

By following these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of benzyl hexanoate, fostering a culture of safety and

sustainability in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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